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Compound of Interest

2-(Methylsulfonyl)-4-
Compound Name:
(trifluoromethyl)benzoic acid

Cat. No.: B146315

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-
(Methylsulfonyl)-4-(trifluoromethyl)benzoic acid (CAS No. 142994-06-7). Adherence to
these guidelines is crucial to ensure personnel safety and maintain the integrity of the
compound.

Chemical and Physical Properties

2-(Methylsulfonyl)-4-(trifluoromethyl)benzoic acid is a benzoic acid derivative. It is a solid,
with an off-white to light beige appearance.[1] It is important to be aware of its chemical and
physical properties to handle it appropriately.

Table 1: Chemical and Physical Data
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Property Value Source
Molecular Formula C9H7F304S [L12103114115]
Molecular Weight 268.21 g/mol [2][41[5]
Appearance Off-White to Light Beige Solid [1]

Melting Point >98°C (decomposes) [1]

Storage Temperature Room temperature or 2-8°C [1][6]

Slightly soluble in Chloroform

Solubility (heated), DMSO (heated, [1]
sonicated)
Stability Hygroscopic [1]

Hazard Identification and Safety Precautions

This compound is classified as a hazardous substance. All personnel handling this material
must be familiar with its potential hazards and the necessary safety precautions.

2.1 GHS Hazard Classification
 Skin Irritation (Category 2): Causes skin irritation.[2][3][7]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3][7]

o Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation.[2][7]

2.2 Precautionary Statements

e Prevention:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][7]
o P264: Wash skin thoroughly after handling.[3][7]

o P271: Use only outdoors or in a well-ventilated area.[7]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][7]

e Response:

[e]

P302+P352: IF ON SKIN: Wash with plenty of water.[3]

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][7]

o

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[7]

o

P312: Call a POISON CENTER/doctor if you feel unwell.[7]

Experimental Protocols
3.1 Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before starting any

experimental work. The following PPE is mandatory when handling 2-(Methylsulfonyl)-4-
(trifluoromethyl)benzoic acid:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working with the solid in a way that may generate dust, or if
working outside of a fume hood, a NIOSH-approved respirator is recommended.

3.2 Handling Protocol
e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.

o Work in a well-ventilated area, preferably within a chemical fume hood.
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o Have appropriate spill cleanup materials available.
o Dispensing and Weighing:

o Handle the solid carefully to minimize dust generation.

o Use a spatula for transferring the solid.

o Weigh the compound in a tared, sealed container if possible.
e Dissolving:

o If preparing a solution, add the solid to the solvent slowly.

o As the compound has limited solubility, heating and sonication may be required.[1]
Exercise caution when heating volatile or flammable solvents.

e Post-Handling:

o Thoroughly wash hands and any exposed skin after handling.

o Clean all equipment and the work area to remove any residual chemical.

o Dispose of contaminated waste in a designated hazardous waste container.
3.3 Storage Protocol
Proper storage is essential to maintain the quality and stability of the compound.
o Container: Store in the original, tightly sealed container.[7]

o Atmosphere: Store in a dry, well-ventilated place.[7] The compound is hygroscopic, so
protection from moisture is critical.[1]

o Temperature: Store at room temperature or refrigerated at 2-8°C for long-term storage.[1][6]

» Incompatibilities: Keep away from incompatible substances. While specific incompatibilities
are not listed in the provided search results, as a general precaution for acidic compounds,
avoid strong bases and oxidizing agents.
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Figure 1: Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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